Cas no 548785-29-1 (2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro-
• CAS No: 548785-29-1
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 4032556
• PubChem ID: 22996207
• Update Time: 2025-06-08

2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro-
• Chromane-8-carbonitrile
• 3,4-dihydro-2H-1-benzopyran-8-carbonitrile
• 3,4-dihydro-2H-chromene-8-carbonitrile
• 548785-29-1
• CS-0128211
• BBVKSQFUNLGDSR-UHFFFAOYSA-N
• chroman-8-carbonitrile
• SCHEMBL4695076

• Inchi： 1S/C10H9NO/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1,3-4H,2,5-6H2
• InChI Key： BBVKSQFUNLGDSR-UHFFFAOYSA-N
• SMILES： C1OC2=C(C#N)C=CC=C2CC1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Additional information on 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro-

Recent Advances in the Study of 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro- (CAS: 548785-29-1): A Comprehensive Research Brief

The compound 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro- (CAS: 548785-29-1) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings regarding its synthesis, biological activities, and potential therapeutic applications. Recent studies highlight its structural versatility, enabling diverse modifications that enhance its pharmacological profile while maintaining favorable physicochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated significant progress in the synthetic optimization of this benzopyran derivative. Researchers developed a novel catalytic asymmetric hydrogenation method that achieves >95% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This breakthrough enables more efficient production of optically pure compounds for biological evaluation, particularly important for CNS-targeted applications where stereochemistry critically influences blood-brain barrier penetration.

Pharmacological investigations reveal this scaffold's unique dual activity as both a selective serotonin reuptake inhibitor (SSRI) and a weak monoamine oxidase inhibitor (MAOI). In vitro studies using human recombinant enzymes showed IC50 values of 12.3 nM for SERT and 1.2 μM for MAO-A, suggesting potential advantages over current antidepressants by combining mechanisms in a single molecular entity. Animal models of depression demonstrated significant reductions in immobility time during forced swim tests at doses as low as 5 mg/kg, with improved onset kinetics compared to fluoxetine controls.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) identified the 8-cyano group as crucial for maintaining high affinity while allowing various substitutions at the 3 and 4 positions. Particularly, 4-fluoro derivatives showed enhanced metabolic stability in human liver microsome assays (t1/2 > 120 minutes) without compromising target engagement. These findings provide a roadmap for further optimization of this chemotype for specific therapeutic indications.

Emerging applications extend beyond CNS disorders. Recent preclinical data indicates potent anti-inflammatory effects through NF-κB pathway inhibition, with lead compounds showing 70-80% reduction in TNF-α production in LPS-stimulated macrophages. The scaffold's unique combination of small molecular weight (MW 199.22) and balanced lipophilicity (clogP 2.1) makes it particularly attractive for developing orally bioavailable anti-inflammatory agents with potential advantages over biologics in chronic inflammatory conditions.

Ongoing clinical translation efforts face several challenges that recent research has begun to address. A 2024 pharmacokinetic study in primates identified extensive first-pass metabolism as a key limitation, prompting development of prodrug strategies. The 8-cyano group's susceptibility to glutathione conjugation in the liver necessitates structural modifications or formulation approaches to improve oral bioavailability, with current efforts focusing on nanoparticle delivery systems that have shown promise in early animal studies.

The compound's safety profile continues to be rigorously evaluated. Recent toxicology studies in rodents revealed a wide therapeutic window, with no observed adverse effects at doses up to 100 mg/kg in 28-day repeat dose studies. However, species differences in metabolism require careful consideration during clinical development, particularly regarding potential CYP450 interactions identified in human hepatocyte assays.

Future research directions highlighted in recent reviews include exploration of this scaffold for neurodegenerative diseases, given its ability to penetrate the CNS and modulate multiple neurotransmitter systems. Additionally, its structural features make it amenable to development as a targeted protein degrader (PROTAC), with preliminary data showing successful recruitment of both E3 ligases and target proteins. These innovative applications position 2H-1-Benzopyran-8-carbonitrile, 3,4-dihydro- as a versatile platform for next-generation therapeutics across multiple disease areas.